N-(1-cyanocyclopentyl)-2-[(2-hydroxy-2-phenylethyl)sulfanyl]acetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-(2-hydroxy-2-phenylethyl)sulfanylacetamide
• InChI: InChI=1S/C16H20N2O2S/c17-12-16(8-4-5-9-16)18-15(20)11-21-10-14(19)13-6-2-1-3-7-13/h1-3,6-7,14,19H,4-5,8-11H2,(H,18,20)
• InChI Key: OOGWJGGXOOSLIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C#N)NC(=O)CSCC(C2=CC=CC=C2)O
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

N-(1-cyanocyclopentyl)-2-[(2-hydroxy-2-phenylethyl)sulfanyl]acetamide, commonly known as CP-544326, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the class of compounds known as S1P1 receptor agonists, which are known to have effects on the immune system and other physiological processes.

Mechanism Of Action

CP-544326 works by binding to the S1P1 receptor, which is involved in the regulation of immune system function. By activating this receptor, CP-544326 can modulate the immune response and potentially reduce inflammation and other immune system-related effects.

Biochemical And Physiological Effects

CP-544326 has been shown to have a variety of biochemical and physiological effects, including the modulation of immune system function, the reduction of inflammation, and the prevention of transplant rejection. It has also been shown to have potential anti-cancer effects, although more research is needed in this area.

Advantages And Limitations For Lab Experiments

One advantage of using CP-544326 in lab experiments is its specificity for the S1P1 receptor, which can help to reduce off-target effects. However, one limitation is that it may not be suitable for all types of experiments, as its effects are primarily related to immune system function.

Future Directions

There are several potential future directions for research on CP-544326, including further studies on its potential anti-cancer effects and its use in combination with other drugs for the treatment of autoimmune diseases. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential use in other disease areas.

Synthesis Methods

The synthesis of CP-544326 involves several steps, including the condensation of 2-hydroxy-2-phenylethylamine with 1-cyanocyclopentanecarboxylic acid, followed by the addition of thioacetic acid and subsequent deprotection of the resulting compound. The final product is obtained through purification and isolation processes.

Scientific Research Applications

CP-544326 has been studied for its potential use in a variety of scientific research applications, including the treatment of autoimmune diseases, such as multiple sclerosis, and the prevention of transplant rejection. It has also been studied for its potential use in the treatment of cancer and other diseases that involve abnormal immune system function.